Dual-State Binding (ON/OFF) vs. ON-State-Selective Inhibitors: Target Engagement Breadth
The parent compound AZD0022 demonstrates high-affinity binding to both active (GTP-bound) and inactive (GDP-bound) KRAS G12D by Surface Plasmon Resonance, confirmed in the AACR 2025 New Drugs on the Horizon presentation [1]. This contrasts with the tri-complex inhibitor RMC-9805 (Zoldonrasib), which is an ON-state-selective covalent inhibitor that requires cyclophilin A for binding and targets only GTP-bound KRAS G12D . The broader target engagement profile of AZD0022-based compounds may translate to more complete pathway blockade across varying cellular nucleotide-loading states, which is a differentiating factor for analogues such as (S)-AZD0022.
| Evidence Dimension | KRAS G12D nucleotide-state binding profile |
|---|---|
| Target Compound Data | High affinity for both KRAS G12D-GTP and KRAS G12D-GDP (SPR); demonstrated in the parent compound AZD0022 |
| Comparator Or Baseline | RMC-9805 (Zoldonrasib): ON-state selective only; covalent tri-complex inhibitor requiring cyclophilin A co-factor |
| Quantified Difference | Dual-state (ON/OFF) vs. single-state (ON-selective); qualitative difference in binding breadth, not a numerical fold-change |
| Conditions | Surface Plasmon Resonance (SPR) for AZD0022; biochemical and cellular assays for RMC-9805 |
Why This Matters
Dual-state binding may provide more complete and sustained KRAS pathway suppression irrespective of cellular GTP/GDP cycling dynamics, a potential advantage when selecting stereochemically pure tool compounds for mechanistic studies.
- [1] Martins CP, Koers A, Mitra S, et al. Abstract ND11: AZD0022: a potent, oral KRASG12D-selective inhibitor that drives robust pathway inhibition and anti-tumour activity in KRASG12D models. Cancer Res. 2025;85(8_Supplement_2):ND11. doi:10.1158/1538-7445.AM2025-ND11 View Source
